Cas no 56750-90-4 (1,2-dimyristoleoyl-sn-glycero-3-phosphocholine)
1,2-dimyristoleoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine
- 1,2-di-(9Z-tetradecenoyl)-sn-glycero-3-phosphocholine; PC(14:1(9Z)/14:1(9Z))
- 14:1 (Δ9-CIS) PC
- 14:1 (Delta9-Cis) PC
- 3,5,9-Trioxa-4-phosphatricos-18-en-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxo-9-tetradecen-1-yl)oxy]-, inner salt, 4-oxide, (7R,18Z)-
- 3,5,9-Trioxa-4-phosphatricos-18-en-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxo-9-tetradecen-1-yl)oxy]-,innersalt,4-oxide,(7R,18Z)-
- [(2R)-2-[(E)-tetradec-9-enoyl]oxy-3-[(Z)-tetradec-9-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
- 56750-90-4
-
- Inchi: 1S/C36H68NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-35(38)42-32-34(33-44-46(40,41)43-31-30-37(3,4)5)45-36(39)29-27-25-23-21-19-17-15-13-11-9-7-2/h12-15,34H,6-11,16-33H2,1-5H3/b14-12-,15-13-/t34-/m1/s1
- InChI Key: AVCZHZMYOZARRJ-JWLMTKEBSA-N
- SMILES: O(C(=O)CCCCCCC/C=C\CCCC)C[C@H](COP(OCC[N+](C)(C)C)([O-])=O)OC(=O)CCCCCCC/C=C\CCCC
Computed Properties
- Exact Mass: 673.46825513g/mol
- Monoisotopic Mass: 673.46825513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 46
- Rotatable Bond Count: 34
- Complexity: 847
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.4
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Color/Form: 10 mg/mL (850346C-25mg)
25 mg/mL (850346C-200mg)
1,2-dimyristoleoyl-sn-glycero-3-phosphocholine Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
1,2-dimyristoleoyl-sn-glycero-3-phosphocholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D130421-500mg |
1,2-dimyristoleoyl-sn-glycero-3-phosphocholine |
56750-90-4 | >99% | 500mg |
¥11907.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D130421-100mg |
1,2-dimyristoleoyl-sn-glycero-3-phosphocholine |
56750-90-4 | >99% | 100mg |
¥3181.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D130421-25mg |
1,2-dimyristoleoyl-sn-glycero-3-phosphocholine |
56750-90-4 | >99% | 25mg |
¥1988.90 | 2023-09-03 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028847-100mg |
1,2-dimyristoleoyl-sn-glycero-3-phosphocholine,99% |
56750-90-4 | 99% | 100mg |
¥3818 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028847-25mg |
1,2-dimyristoleoyl-sn-glycero-3-phosphocholine,99% |
56750-90-4 | 99% | 25mg |
¥2387 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028847-500mg |
1,2-dimyristoleoyl-sn-glycero-3-phosphocholine,99% |
56750-90-4 | 99% | 500mg |
¥14289 | 2024-05-22 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D920472-25mg |
1,2-dimyristoleoyl-sn-glycero-3-phosphocholine |
56750-90-4 | >99% (TLC) | 25mg |
¥1,707.30 | 2022-01-13 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 850346C-25MG |
14:1 (Δ9-Cis) PC |
56750-90-4 | 25mg |
¥2432.81 | 2023-11-02 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 850346C-200MG |
14:1 (Δ9-Cis) PC |
56750-90-4 | 1,2-dimyristoleoyl- | 200MG |
5453.44 | 2021-05-14 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 850346P-25MG |
14:1 (Δ9-Cis) PC |
56750-90-4 | 25mg |
¥2441.92 | 2023-11-02 |
1,2-dimyristoleoyl-sn-glycero-3-phosphocholine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine
1,2-Dimyristoleoyl-sn-glycero-3-phosphocholine (CAS 56750-90-4): A Comprehensive Guide to This Unique Phospholipid
In the world of phospholipids, 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine (CAS 56750-90-4) stands out as a fascinating compound with specialized applications. This glycerophospholipid, featuring two myristoleic acid chains, has garnered significant attention from researchers in biochemistry, nutrition, and pharmaceutical sciences.
The molecular structure of 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine consists of a glycerol backbone with two 14:1 fatty acids (myristoleic acid) esterified at the sn-1 and sn-2 positions, and a phosphocholine headgroup at the sn-3 position. This unique configuration gives it distinct physicochemical properties compared to more common phospholipids like phosphatidylcholine with saturated fatty acids.
Recent studies highlight the potential benefits of 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine in membrane biophysics research. Its monounsaturated fatty acid chains create more fluid membranes than their saturated counterparts, making this compound particularly valuable for studying lipid bilayer dynamics and membrane protein interactions.
In the field of nutritional science, researchers are investigating how 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine might influence cellular signaling pathways. The presence of myristoleic acid, a relatively rare fatty acid in nature, suggests potential unique biological activities that differ from more common phospholipids.
The compound's CAS number 56750-90-4 serves as a crucial identifier for researchers sourcing this material. When searching for 56750-90-4 specifications or 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine suppliers, scientists typically look for high-purity preparations suitable for their specific experimental needs.
One emerging application of 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine is in the development of lipid-based drug delivery systems. Its unique fatty acid composition may offer advantages for certain types of liposomal formulations, particularly those requiring specific membrane fluidity characteristics.
From a biochemical perspective, the sn-glycero-3-phosphocholine structure is particularly interesting because it represents the natural stereochemistry found in biological membranes. This makes CAS 56750-90-4 more physiologically relevant than synthetic racemic mixtures for certain research applications.
The physical properties of 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine differ significantly from phospholipids with longer or more saturated chains. Its relatively short 14-carbon fatty acids and single double bond in each chain influence its phase transition temperature, packing density, and hydration properties.
In membrane protein studies, researchers often choose 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine when they need membranes with intermediate fluidity between fully saturated and polyunsaturated systems. This makes it valuable for structural biology applications where membrane fluidity affects protein conformation.
The synthesis and purification of 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine require specialized expertise. Manufacturers must carefully control the esterification process to ensure proper positioning of the myristoleoyl groups at the sn-1 and sn-2 positions while maintaining the natural sn-glycero-3-phosphocholine configuration.
For researchers working with lipidomics, 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine serves as an important reference standard. Its distinct mass spectrometry signature helps in the identification and quantification of similar phospholipids in complex biological samples.
Recent advances in analytical techniques have improved our understanding of how 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine behaves in different environments. Techniques like NMR spectroscopy and differential scanning calorimetry have revealed interesting details about its molecular packing and hydration properties.
The commercial availability of 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine (CAS 56750-90-4) has expanded in recent years as research applications have grown. Suppliers now offer various purity grades, from research quantities to bulk supplies for industrial applications.
Looking to the future, 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine may find new applications in biotechnology and nanomedicine. Its unique combination of relatively short chain length and monounsaturation could make it valuable for designing specialized lipid nanoparticles with tailored properties.
For laboratories considering working with 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine, proper storage conditions are essential. Like all phospholipids, it should be protected from oxidation and stored under inert atmosphere at low temperatures to maintain stability.
The scientific literature contains numerous references to studies utilizing CAS 56750-90-4, particularly in investigations of membrane biophysics and lipid-protein interactions. These studies collectively contribute to our growing understanding of how specific phospholipid structures influence membrane properties.
As research continues, 1,2-dimyristoleoyl-sn-glycero-3-phosphocholine will likely reveal additional interesting properties and applications. Its unique structure positions it as a valuable tool for probing fundamental questions about biological membranes and developing advanced lipid-based technologies.
56750-90-4 (1,2-dimyristoleoyl-sn-glycero-3-phosphocholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)